4-ethoxy-3-methyl-N-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-methyl-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• InChI: InChI=1S/C21H26N2O4S/c1-4-21(24)23-12-6-7-16-14-17(8-10-19(16)23)22-28(25,26)18-9-11-20(27-5-2)15(3)13-18/h8-11,13-14,22H,4-7,12H2,1-3H3
• InChI Key: IGRZGDVJLUPFAW-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCCC2=C1C=CC(=C2)NS(=O)(=O)C3=CC(=C(C=C3)OCC)C
• Molecular Formula: C21H26N2O4S
• Molecular Weight: 402.5 g/mol

Description

Synthesis Analysis

Synthesis analysis involves detailing the methods and steps used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions used in the synthesis process.

Molecular Structure Analysis

Molecular structure analysis involves determining the 3D structure of the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo. It includes understanding the reactivity of the compound and predicting its behavior in different chemical reactions.

Physical And Chemical Properties Analysis

This involves studying the physical and chemical properties of the compound, such as its melting point, boiling point, solubility, stability, and reactivity.

Mechanism of Action

If the compound is biologically active, the mechanism of action describes how the compound interacts with biological systems. This can involve binding to specific receptors, inhibiting certain enzymes, or interacting with other biological molecules.

Safety and Hazards

This involves assessing the safety and potential hazards associated with the compound. It can include toxicity data, handling precautions, and disposal methods.

Future Directions

Future directions could involve further studies to better understand the compound’s properties, potential applications, or synthesis methods. It could also involve the development of new compounds with similar structures but improved properties.